2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile
Overview
Description
2-Oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile is a chemical compound with the molecular formula C8H5N3O . It has a molecular weight of 159.15 . The compound is typically stored in a dry environment between 2-8 degrees Celsius .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5N3O/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12) .
Physical and Chemical Properties Analysis
The boiling point of this compound is 189.3°C at 760 mmHg . The compound is a solid at room temperature .
Scientific Research Applications
Fluorescent Properties and Whitening Agents
2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile has been utilized in the synthesis of fluorescent derivatives with potential applications as fluorescent whitening agents. For instance, derivatives like oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole were synthesized and evaluated for their fluorescence properties, demonstrating potential use in textile industries, particularly for polyester fibers (Rangnekar & Rajadhyaksha, 1986).
Antimicrobial Activity
Compounds derived from this compound have shown antimicrobial properties. Research has shown that various derivatives exhibit in vitro antimicrobial activity, suggesting potential applications in the development of new antimicrobial agents. The structure-activity relationship of these compounds has been a focus, providing insights into their antimicrobial efficacy (Badawey & Gohar, 1992).
Synthesis of Dihydro-Pyrimido[1,2-a]-benzimidazole Derivatives
In the field of synthetic chemistry, this compound has been used to synthesize 1,2-dihydro-pyrimido[1,2-a]benzimidazole-3-carbonitrile derivatives. These derivatives were synthesized using a multicomponent reaction that offers advantages like excellent yield, low cost, and reduced environmental impact, suggesting its utility in green chemistry applications (Liu et al., 2008).
Antioxidant and Antimicrobial Activities
New derivatives synthesized from this compound have been evaluated for their antioxidant and antimicrobial activities. Studies have shown that certain compounds possess high activity against various pathogens like Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. These findings suggest potential applicationsin pharmaceutical research for developing new antimicrobial and antioxidant agents (Bassyouni et al., 2012).
Antitumor Agents
Research has also explored the potential of this compound derivatives as antitumor agents. For example, certain benzimidazole-pyrimidine conjugates demonstrated marked in vitro cytotoxic activity against various cancer cell lines, indicating their potential as novel antitumor agents (Abdel-Mohsen et al., 2010).
Selective Receptor Agonist
A derivative of this compound, specifically 5-(3-cyclopentyl-2-thioxo-2,3-dihydro-1H-benzimidazol-5-yl)-1-methyl-1H-pyrrole-2-carbonitrile, has been identified as a potent, selective, and orally active non-steroidal progesterone receptor agonist. This discovery is significant in the context of reproductive health and hormone therapy (Zhang et al., 2007).
Apoptotic Activity in Cancer Research
Compounds derived from this compound, like 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile, have been investigated for their antiproliferative and apoptotic activities. These compounds have shown potential in disrupting cell cycles and inducing apoptosis in cancer cells, making them subjects of interest in cancer research (Sarhan et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Benzimidazole derivatives have been reported to exhibit antimicrobial activity , suggesting that they may target bacterial or fungal proteins.
Mode of Action
Benzimidazole derivatives have been reported to interact with their targets, leading to changes in the target’s function .
Biochemical Pathways
Benzimidazole derivatives have been reported to affect various biochemical pathways, leading to downstream effects .
Result of Action
Benzimidazole derivatives have been reported to exhibit antimicrobial activity .
Biochemical Analysis
Biochemical Properties
2-Oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile plays a crucial role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with enzymes involved in oxidative stress responses, potentially acting as an inhibitor or modulator. The nature of these interactions often involves binding to the active sites of enzymes, thereby altering their catalytic activity .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the MAPK signaling pathway, leading to changes in gene expression that can alter cell proliferation and apoptosis . Additionally, it can impact cellular metabolism by interacting with metabolic enzymes, thereby influencing the overall metabolic flux within the cell .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions. This binding can result in changes in gene expression, either by directly interacting with transcription factors or by modulating signaling pathways that control gene expression . Furthermore, it can inhibit certain enzymes, thereby affecting metabolic pathways and cellular functions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential changes in cellular function, including alterations in cell proliferation and apoptosis .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as antioxidant properties, while higher doses can lead to toxic or adverse effects . Threshold effects have been observed, where a specific dosage range results in optimal activity, beyond which toxicity increases significantly .
Properties
IUPAC Name |
2-oxo-1,3-dihydrobenzimidazole-5-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMERLJKYKSAIMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50469901 | |
Record name | 2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50469901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
221289-88-9 | |
Record name | 2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50469901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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